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Compound of Interest

Compound Name: m-PEG12-azide

Cat. No.: B3028520 Get Quote

This guide provides comprehensive safety and handling information for m-PEG12-azide, a

versatile heterobifunctional linker crucial in bioconjugation, drug delivery, and proteomics.[1][2]

Designed for researchers, scientists, and drug development professionals, this document

outlines the potential hazards associated with m-PEG12-azide and offers detailed guidelines

for its safe use, storage, and disposal. While specific toxicity data for m-PEG12-azide is

limited, the safety protocols are based on the well-established understanding of organic azides.

Physicochemical Properties of m-PEG12-azide
A clear understanding of the physicochemical properties of m-PEG12-azide is fundamental to

its safe handling and application. The following table summarizes key quantitative data for this

compound.

Property Value Source

Molecular Formula C25H51N3O12 [3][4][5]

Molecular Weight 585.69 g/mol

Appearance
Colorless to light yellow clear

liquid

Solubility
Soluble in water, DMSO, DCM,

and DMF

Storage Temperature -20°C
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Hazard Identification and General Safety
Precautions
Organic azides, including m-PEG12-azide, are energetic compounds that require careful

handling due to their potential for decomposition. Although the higher carbon-to-nitrogen ratio

in m-PEG12-azide suggests greater stability compared to smaller organic azides, it is crucial to

adhere to strict safety protocols.

Primary Hazards:

Potential for Explosion: Organic azides can be sensitive to heat, shock, friction, and light,

which can lead to violent decomposition.

Toxicity: Azides as a class of compounds are considered toxic.

Formation of Hydrazoic Acid: Contact with strong acids can lead to the formation of highly

toxic and explosive hydrazoic acid.

The following diagram illustrates the logical workflow for the safe handling of m-PEG12-azide,

from receiving to disposal.
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Preparation and Risk Assessment

Handling and Experimental Work

Storage Waste Management and Disposal

Review Safety Data Sheet (SDS)
and Conduct Risk Assessment

Don Appropriate Personal
Protective Equipment (PPE)

Mandatory First Step

Work in a well-ventilated fume hood.
Avoid heat, shock, and friction.

Proceed to Experiment

Avoid contact with strong acids,
heavy metals, and halogenated solvents.

Critical Consideration

Store at -20°C in a tightly sealed,
light-protected container.

After Use

Segregate azide-containing waste.
Do not mix with acidic waste.

During and After Experiment

Dispose of as hazardous waste according
to institutional and local regulations.

Final Step

Click to download full resolution via product page

Safe Handling Workflow for m-PEG12-azide

Detailed Experimental Protocols and Handling
Procedures
While specific experimental protocols should be developed and optimized for each application,

the following guidelines provide a general framework for handling m-PEG12-azide in a

research setting.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling m-PEG12-azide:

Eye Protection: Safety goggles with side shields or a full-face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile.

Body Protection: A laboratory coat must be worn at all times.

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

avoid inhalation of any potential aerosols.

General Handling Procedures
Always work in a well-ventilated area, preferably a chemical fume hood.

Avoid contact with skin and eyes.

Use plastic or Teflon-coated spatulas for transferring the material to avoid scratching, which

can be a source of friction.

Ground all equipment to prevent static discharge.

Avoid heating the compound unless it is part of a well-controlled and validated procedure.

General Protocol for Bioconjugation (Click Chemistry)
m-PEG12-azide is a key reagent in click chemistry, particularly in copper(I)-catalyzed azide-

alkyne cycloaddition (CuAAC) reactions. A general workflow for a CuAAC reaction is as follows:

Preparation of Reactants:

Dissolve the alkyne-containing molecule (e.g., a protein or peptide) in an appropriate

amine-free buffer (e.g., phosphate or borate buffer, pH 7.5-8.5).

Prepare a stock solution of m-PEG12-azide in a compatible solvent such as DMSO or

DMF.
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Prepare stock solutions of the copper(I) source (e.g., copper(II) sulfate with a reducing

agent like sodium ascorbate) and a copper-chelating ligand (e.g., TBTA).

Reaction Execution:

In a reaction vessel, combine the alkyne-containing molecule, the copper-chelating ligand,

and the m-PEG12-azide solution.

Initiate the reaction by adding the copper(I) source.

Allow the reaction to proceed at room temperature for 1-4 hours or as determined by

optimization experiments.

Quenching and Purification:

Quench the reaction by adding a chelating agent like EDTA to remove the copper catalyst.

Purify the resulting conjugate using an appropriate method such as size exclusion

chromatography (SEC) or dialysis to remove unreacted m-PEG12-azide and other

reagents.

Storage, Spill Management, and Waste Disposal
Proper storage and waste management are critical for maintaining a safe laboratory

environment when working with m-PEG12-azide.

Storage
Store m-PEG12-azide at -20°C in a tightly sealed container to prevent moisture ingress.

Protect the compound from light.

Store away from incompatible materials, especially strong acids.

Spill Management
In the event of a spill:

Evacuate the immediate area and ensure adequate ventilation.
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Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite or sand).

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

Waste Disposal
All waste containing m-PEG12-azide, including empty containers and contaminated

materials, must be treated as hazardous waste.

Collect azide-containing waste in a clearly labeled, dedicated container.

Crucially, do not mix azide-containing waste with acidic waste to prevent the formation of

hydrazoic acid.

Whenever feasible, it is good practice to quench the azide functionality before disposal. This

can be achieved by reacting the azide with a suitable reagent to convert it to a more stable

amine.

Dispose of all waste through your institution's hazardous waste management program. Do

not pour azide-containing solutions down the drain.

First Aid Measures
In case of exposure to m-PEG12-azide, follow these first aid procedures:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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